Cas no 915763-82-5 (5-(PHENYLSULFONYL)-2-(TRIFLUOROMETHYL)NITROBENZENE)

• Product Name: 5-(PHENYLSULFONYL)-2-(TRIFLUOROMETHYL)NITROBENZENE
• CAS No: 915763-82-5
• MF: C₁₃H₈F₃NO₄S
• MW: 331.267132759094
• CID: 3320448
• PubChem ID: 25186564
• Update Time: 2025-04-21

5-(PHENYLSULFONYL)-2-(TRIFLUOROMETHYL)NITROBENZENE Chemical and Physical Properties

Names and Identifiers

• 5-(PHENYLSULFONYL)-2-(TRIFLUOROMETHYL)NITROBENZENE
• Benzene, 2-nitro-4-(phenylsulfonyl)-1-(trifluoroMethyl)-
• 2-nitro-4-(phenylsulfonyl)-1-(trifluoromethyl)benzene
• 4-(benzenesulfonyl)-2-nitro-1-(trifluoromethyl)benzene
• 915763-82-5
• SCHEMBL4618216
• AKOS015899457
• 5-(phenylsulfonyl)-2-trifluoromethyl-nitrobenzene
• DTXSID701213394

• Inchi： 1S/C13H8F3NO4S/c14-13(15,16)11-7-6-10(8-12(11)17(18)19)22(20,21)9-4-2-1-3-5-9/h1-8H
• InChI Key： ZFOLXLOGQJYBQA-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=CC=C(S(C2=CC=CC=C2)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 331.01261340Da
• Monoisotopic Mass: 331.01261340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.3Ų